![molecular formula C20H26N4O2 B2632876 1-cyclohexyl-3-(2-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)ethyl)urea CAS No. 1021250-35-0](/img/structure/B2632876.png)
1-cyclohexyl-3-(2-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)ethyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-cyclohexyl-3-(2-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)ethyl)urea is a compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. The compound is known to exhibit various biochemical and physiological effects that make it a promising candidate for drug development.
Scientific Research Applications
Corrosion Inhibition
Urea derivatives, such as 1,3,5-triazinyl urea derivatives, have been studied for their corrosion inhibition performance. These compounds, including specific derivatives like 1-(4-cyclohexyl amino)-6-(3,4-dimethoxy phenyl ethyl amino)-1,3,5-triazin-2-yl)-3-p-tolyurea, have shown effective corrosion inhibition properties for mild steel in acidic solutions. Their efficacy is attributed to the adsorption of these molecules on the metal surface, forming a protective layer that mitigates corrosion (B. Mistry, N. Patel, Mayank J. Patel, & S. Jauhari, 2011) Research on Chemical Intermediates.
Synthesis and Evaluation of Antioxidant Activity
Another field of interest involves the synthesis and evaluation of urea derivatives for antioxidant activities. Compounds synthesized through specific reactions, including the use of urea, benzaldehyde, and ethyl acetoacetate, have been characterized and screened for their antioxidant properties, demonstrating the potential of urea derivatives in contributing to the search for new antioxidant agents (S. George, R. Sabitha, P. M. Kumar, & T. Ravi, 2010) international journal of chemical sciences.
Antibacterial and Anticancer Applications
The research also extends into the antibacterial and anticancer applications of urea derivatives. Novel heterocyclic compounds containing a sulfonamido moiety, synthesized from reactions involving urea, have been evaluated for their antibacterial properties. Some of these compounds have demonstrated significant antibacterial activities, suggesting their potential as therapeutic agents (M. E. Azab, M. Youssef, & E. A. El-Bordany, 2013) Molecules.
Moreover, urea derivatives have been synthesized and tested for their anticancer activities, with some compounds showing promising results against various cancer cell lines. This highlights the potential of such compounds in anticancer drug development (Safaa I. Elewa, A. Abdelhamid, A. Hamed, & E. Mansour, 2021) Synthetic Communications.
properties
IUPAC Name |
1-cyclohexyl-3-[2-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]ethyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N4O2/c1-15-7-9-16(10-8-15)18-11-12-19(25)24(23-18)14-13-21-20(26)22-17-5-3-2-4-6-17/h7-12,17H,2-6,13-14H2,1H3,(H2,21,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCLUXTQGFUGPRH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)NC3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-cyclohexyl-3-(2-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)ethyl)urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.